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Compound of Interest

Compound Name: Ethyl 2-chloropropionate

Cat. No.: B056282

This document provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling Ethyl 2-
chloropropionate. It offers step-by-step guidance for safe operational procedures and
disposal.

Hazard Identification and Classification

Ethyl 2-chloropropionate is a flammable liquid and vapor that can cause skin and serious eye
irritation.[1] It may also cause respiratory irritation.[1] Inhalation or skin contact may lead to
toxic effects.[2] It is crucial to handle this chemical with care in a well-ventilated area and away
from ignition sources.[2][3]

Quantitative Data Summary
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Property Value Source
CAS Number 535-13-7 [1113114]
Molecular Formula C5H9CIO2 [1][2]
Molecular Weight 136.58 g/mol [11[2]
Appearance Clear, colorless liquid [2]
Odor Pungent [2]
Boiling Point 146-149 °C

Density 1.072 g/mL at 25 °C

Flash Point 38 °C (100.4 °F)

UN Number 2935 [11[5]
NFPA Flammability Rating 3 (Serious) [6]
NFPA Reactivity Rating 1 (Slight) [6]

Personal Protective Equipment (PPE)

To ensure safety, the following personal protective equipment is mandatory when handling

Ethyl 2-chloropropionate:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[4] A face shield is also recommended.[1]

» Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[4][6]

Regularly inspect gloves before use and use a proper glove removal technique to avoid skin

contact.[1]

o Respiratory Protection: Use a respirator with an appropriate filter (e.g., type ABEK

(EN14387)) if ventilation is inadequate or for spill response.

o General Hygiene: Wash hands thoroughly after handling.[4] Do not eat, smoke, or drink in

areas where the chemical is handled.[6] Contaminated work clothes should be laundered

separately.[6]
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Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[3][6]

o Ensure that an eyewash station and emergency shower are readily accessible.[4][6]

» Eliminate all ignition sources, including open flames, sparks, and hot surfaces.[4][6][7]
¢ Use non-sparking tools and explosion-proof equipment.[4][6]

e Ground and bond all containers and receiving equipment during transfer to prevent static
discharge.[4][6]

2. Handling and Storage:

o Store in a cool, dry, and well-ventilated area in tightly closed containers.[3][6]
e Avoid contact with skin, eyes, and clothing.[1][4]

¢ Avoid inhaling vapor or mist.[1][3]

e Incompatible materials to avoid include acids, bases, and reducing agents.[4]
3. Spill Response:

e Small Spills:

o

Evacuate non-essential personnel from the area.[6]

[¢]

Remove all ignition sources.[4][6]

[¢]

Absorb the spill with an inert, non-combustible material such as sand, dry lime, or soda
ash.[6][7]

[¢]

Collect the absorbed material using clean, non-sparking tools and place it into a suitable,
labeled container for disposal.[5][7]
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o Ventilate the area and wash the spill site after cleanup is complete.[6]
o Large Spills:
o Isolate the spill area for at least 50 meters (150 feet) in all directions.[5]
o Consider an initial downwind evacuation for at least 300 meters (1000 feet).[5]
o Prevent the spill from entering waterways, sewers, or confined areas.[5][7]
o Use a vapor-suppressing foam to reduce vapors.[5][7]

Disposal Plan

e Dispose of Ethyl 2-chloropropionate and contaminated materials as hazardous waste.[6]

All waste must be placed in sealed, properly labeled containers.

It may be necessary to use a licensed disposal company for chemical incineration with an
afterburner and scrubber.[1]

Do not dispose of the chemical into drains or the environment.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling of Ethyl 2-
chloropropionate
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Caption: Workflow for the safe handling and disposal of Ethyl 2-chloropropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ethyl 2-chloropropionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056282#personal-protective-equipment-for-handling-
ethyl-2-chloropropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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